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Chemical Identity and Specifications

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ixazomib Impurity 1

CAS No.: 1201903-02-7

Cat. No.: S874361

The table below summarizes the key identifiers for the two compounds referred to as "Ixazomib Impurity 1".

Property Compound A (Boronic Ester Impurity) Compound B (Hydroxy Impurity)
Chemical  2,5-dichloro-N-(2-(((R)-3-methyl-1-((3aS,4S,6S,7aR)-3a,5,5- (R)-2,5-dichloro-N-(2-((1-hydroxy-3-
Name trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2- methylbutyl)amino)-2-oxoethyl)benzamide [3] [4]

yl)butyl)amino)-2-oxoethyl)benzamide [1] [2]

CAS 1201903-02-7 [1] [2] [5] Not Assigned (NA) [3] [6]
Number

Molecular  C24H33BCI2N20a4 [2] [5] C14H18CI2N203 [3] [5]
Formula

Molecular  495.25 g/mol [2] [5] 333.21 g/mol [5]

Weight

SMILES  C(NCC(NC@H[C@@]3([H])CC@@(C[C@@]2([H])O1)C3(C)C)CC(C)C)=0) O=C(NCC(NC@HCC(C)C)=0)C1=CC(Cl)=CC=C1CI
(=0)C1=CC(Cl)=CC=C1CI [2] 3]

Role in Drug Development and Analysis

Ixazomib Impurity 1 serves as a critical Reference Standard in the drug development process [1] [3]. Its primary uses include:

¢ Analytical Method Development and Validation (AMV): Used to develop and validate specific, accurate, and precise UHPLC-UV or other
chromatographic methods for quantifying the impurity itself and the active drug [7] [3].

* Quality Control (QC) Applications: Serves as a calibrated standard for routine testing to ensure the purity of commercial Ixazomib batches
and to monitor stability during shelf-life [1] [3] [8].

* Regulatory Compliance: Used to provide traceability against pharmacopeial standards (e.g., USP, EP) and is vital for filing Abbreviated New
Drug Applications (ANDAS) or Drug Master Files (DMFs) [1] [3] [6].

Analytical Methods and Protocols

A validated UHPLC-UV method from a forced degradation study can be applied for the simultaneous quantification of Ixazomib and its degradation

products, including Ixazomib Impurity 1 [7].
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Experimental workflow for forced degradation and impurity profiling [7]

Key Method Parameters [7]:

e Analytical Technique: UHPLC-UV, compatible with mass spectrometry (MS)
¢ Concentration Range for Impurities:
o Impurity Aand B: 0.75 - 60.00 pg/mL
o Impurity C: 1.25 - 60.00 pg/mL
¢ Degradation Kinetics: Ixazomib degradation follows first-order kinetics under neutral, acidic, alkaline, and UV light stress.

Formation Pathways and Stability

Ixazomib Impurity 1 is a product of oxidative deboronation, one of the two principal degradation pathways for Ixazomib [7]. The following

diagram illustrates its formation and relationship to other key impurities.
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Primary degradation pathways of Ixazomib leading to key impurities [7]

Stability Profile of Ixazomib [7]:

* Solution State: Relatively stable in neutral and acidic environments; decomposition accelerates at higher pH; sensitive to oxidants and light.
* Solid State: Ixazomib citrate is relatively resistant to heat (70 °C), heat/humidity (70 °C/75% RH), and UV irradiation for 24 hours.
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Practical Research Considerations

When working with Ixazemib Impurity 1:

¢ Procurement: The impurity is commercially available as a reference standard from multiple specialty suppliers like Axios Research, SynZeal,
Daicel Pharma, and Pharmaffiliates [1] [3] [8].

¢ Regulatory Status: These products are sold with comprehensive characterization data (including COA, 1H NMR, 13C NMR, IR, MS, and
HPLC purity) compliant with regulatory guidelines [1] [3] [8].

* Usage Disclaimer: All supplied materials are explicitly "for analytical purposes only and not for human use" [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Identity and Specifications]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b874361#what-is-ixazomib-impurity-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for diagnostic or therapeutic procedures. While
Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team

for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Smolecule Contact
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